3-(4-Chloro-2-(trifluoromethyl)-phenyl)propan-1-ol

• Molecular Formula: C10H10ClF3O
• Molecular Weight: 238.63 g/mol
• IUPAC Name: 3-[4-chloro-2-(trifluoromethyl)phenyl]propan-1-ol
• InChI: InChI=1S/C10H10ClF3O/c11-8-4-3-7(2-1-5-15)9(6-8)10(12,13)14/h3-4,6,15H,1-2,5H2
• InChI Key: XUBSFVKMJSBIBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)C(F)(F)F)CCCO

Description

3-(4-Chloro-2-(trifluoromethyl)-phenyl)propan-1-ol is a useful research compound. Its molecular formula is C10H10ClF3O and its molecular weight is 238.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Diisobutylaluminum hydride (20% in toluene, 34 ml) was added dropwise to a solution of methyl 3-(4-chloro-2-(trifluoromethyl)phenyl)propanoate (5 g) in DCM (150 ml) at −78° C. under nitrogen during 10 minutes. The mixture was then stirred at −78° C. for 1 hour before warming up to room temperature. The mixture was then carefully poured to crushed ice (500 g). After adding 5M HCl to pH 2, the mixture was extracted with DCM (200 ml×3), combined DCM layer was then dried over sodium sulphate, solvent was then removed under reduced pressure. The residue was clean enough for next step (4.5 g).